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Compound of Interest

Compound Name: VJ115

Cat. No.: B1683066

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Application, and Disposal of the ENOX1 Inhibitor, VJ115.

This document provides critical safety and logistical information for the handling of VJ115
(CAS: 929256-79-1), a potent small molecule inhibitor of ENOX1 (NADH oxidase) utilized in
cancer and vasculature research.[1][2] Given that VJ115 is intended for laboratory research
use only and is not for human or veterinary use, adherence to strict safety protocols is
paramount.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of VJ115 is provided in the table below
for easy reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1683066?utm_src=pdf-interest
https://www.benchchem.com/product/b1683066?utm_src=pdf-body
https://www.benchchem.com/product/b1683066?utm_src=pdf-body
https://www.benchchem.com/product/b1683066
https://www.probechem.com/products_VJ115.html
https://www.benchchem.com/product/b1683066?utm_src=pdf-body
https://www.benchchem.com/product/b1683066
https://www.benchchem.com/product/b1683066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

IUPAC Name

(22)-2-[(1-benzylindol-3-yl)methylidene]-1-

azabicyclo[2.2.2]octan-3-ol

Molecular Formula C23H24N20
Molecular Weight 344.45 g/mol
Appearance Solid powder
CAS Number 929256-79-1

Primary Target

ENOX1 (NADH oxidase)

IC50

10 uM for ENOX1

Source: Benchchem[1], ProbeChem][2]

Personal Protective Equipment (PPE) and Handling

Due to the absence of a formal Safety Data Sheet (SDS), VJ115 should be handled with the
utmost caution, treating it as a potentially hazardous substance. The following PPE and

handling procedures are mandatory to minimize exposure risk.

led | . :

PPE Category Specification Rationale
] o Provides a chemical-resistant
Hand Protection Nitrile gloves _ ,
barrier to prevent skin contact.
] Safety glasses with side Protects eyes from splashes or
Eye Protection _ _
shields or goggles airborne powder.

Respiratory Protection

Essential when handling the
N95 or higher-rated respirator powder form to prevent

inhalation.

Body Protection

Protects skin and personal
Laboratory coat ) o
clothing from contamination.
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Handling Procedures

o Ventilation: All handling of VJ115 powder should be conducted in a certified chemical fume

hood to control airborne exposure.
e Weighing: Use a balance with a draft shield within the fume hood.
» Solution Preparation: Prepare solutions within the fume hood. Avoid splashing.

e Personal Hygiene: Wash hands thoroughly with soap and water after handling VJ115, even if
gloves were worn. Do not eat, drink, or smoke in the laboratory.

Emergency Procedures and Disposal

Emergency Response

Situation Procedure

Immediately wash the affected area with
Skin Contact copious amounts of soap and water. Remove

contaminated clothing.

Flush eyes with water for at least 15 minutes,
Eye Contact holding the eyelids open. Seek immediate

medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Do not induce vomiting. Rinse mouth with water.

Ingestion ) ) ) )
Seek immediate medical attention.
Evacuate the area. Wear appropriate PPE. For
a small spill, gently cover with an absorbent
Spil material, then carefully scoop into a sealed
pi

container for disposal. For a large spill, contact
your institution's environmental health and

safety department.
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Disposal Plan

Dispose of VJ115 waste in accordance with all local, state, and federal regulations for chemical
waste.

o Solid Waste: Collect all V3115 powder and contaminated disposable materials (e.g., weigh
boats, pipette tips, gloves) in a clearly labeled, sealed container for hazardous waste.

» Liquid Waste: Collect all solutions containing VJ115 in a clearly labeled, sealed container for
hazardous liquid waste.

Experimental Protocols and Mechanism of Action

VJ115 functions as a small molecule inhibitor of ENOX1, an NADH oxidase.[1][2] This inhibition
leads to an increase in intracellular NADH levels, which in turn affects various cellular
processes, including cytoskeletal reorganization and angiogenesis.[1][3]

Experimental Workflow: Investigating the Effect of
VJ115 on Endothelial Cells

The following diagram outlines a typical experimental workflow to assess the impact of VJ115
on endothelial cells, such as Human Umbilical Vein Endothelial Cells (HUVECS).
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Experimental Workflow: VJ115 on Endothelial Cells
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Caption: A typical workflow for studying the effects of VJ115 on endothelial cells.

Signaling Pathway: VJ115 Mechanism of Action

The diagram below illustrates the proposed signaling pathway through which VJ115 exerts its
effects.
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Proposed Signaling Pathway of VJ115
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Caption: VJ115 inhibits ENOX1, leading to downstream effects on angiogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. VJ115|ENOX1 Inhibitor [benchchem.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1683066?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683066?utm_src=pdf-body
https://www.benchchem.com/product/b1683066?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1683066
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 2.VJ115 | ENOX1 inhibitor | Probechem Biochemicals [probechem.com]

e 3. The novel antiangiogenic VJ115 inhibits the NADH oxidase ENOX1 and cytoskeleton-
remodeling proteins - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
VJ115]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683066#personal-protective-equipment-for-
handling-vj115]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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